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Summary of Key Experimental Data

Model/Study
Type
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Treatment

Key Efficacy
Findings

Proposed Synergistic
Mechanisms

Source /
Reference

| Preclinical (4T1 TNBC mouse model) [1] [2] | Paxalisib + Pembrolizumab | • Reduced primary tumor

burden • Decreased lung metastases • Prolonged survival | • Reprogrammed Tumor Microenvironment

(TME): Increased CD4+ and CD8+ T cell infiltration/activation [2]. • Dual PI3K/mTOR inhibition disrupted

EZH2 functions, reducing metastasis and improving immune recognition [3] [2]. | Molecular Cancer

Therapeutics; SABCS 2024 Presentation | | Phase 1b Clinical Trial (First Patient) [3] | Paxalisib +

Pembrolizumab + Chemotherapy | >50% reduction in total Circulating Tumor Cells (CTCs) and CTC

clusters after first treatment cycle (21 days) | • Suppression of highly metastatic mesenchymal phenotype in

remaining CTCs [3]. • Potential reversal of immune evasion capabilities of tumor cells [3]. | Kazia

Therapeutics, July 2025 | | Expanded-Access Clinical Case [4] | Paxalisib + Pembrolizumab +

Chemotherapy | 86% reduction in tumor burden (lung and bone metastases) after 3 weeks | • Aligned with

rationale that combination rapidly disrupts tumor dissemination and reverses immunotherapy resistance [4]. |

Oncology Live, October 2025 |
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Detailed Experimental Protocols & Mechanistic Insights

For the key experiments cited, here are the detailed methodologies and further insights into the proposed

mechanisms of action.

Preclinical Study in Immunotherapy-Resistant TNBC Model [1] [2]

Objective: To evaluate the efficacy of paxalisib in combination with a PD-1 inhibitor in a preclinical
model of immunotherapy-resistant TNBC.

Experimental Model: The 4T1 murine TNBC model, which is known to be resistant to checkpoint
inhibitors.

Treatment Groups: The study included groups treated with the combination of paxalisib and an anti-
PD-1 antibody (the murine equivalent of pembrolizumab), compared to monotherapies and control.

Key Readouts: Primary tumor volume, number of lung metastases, and overall survival. Immune
profiling of the tumor microenvironment (TME) was also conducted.

Mechanistic Insight: The dual inhibition of PI3K and mTOR by paxalisib is critical. Research
indicates it disrupts both the catalytic and non-catalytic functions of EZH2 [3] [2]. This disruption

reduces metastatic potential and appears to "reprogram" the TME, making "cold" tumors "hot" by
enhancing T-cell infiltration and activity, thereby creating a permissive environment for pembrolizumab

to work [3] [2].

Phase 1b Clinical Trial & Expanded-Access Case in Metastatic
TNBC [3] [4]

Trial Design: The ongoing phase 1b trial (ACTRN12624001340527) is a multi-arm study
investigating paxalisib combinations in advanced breast cancer. Arm B specifically evaluates

paxalisib (at 15 mg or 30 mg daily) in combination with pembrolizumab (200 mg on Day 1 of each
21-day cycle) and standard chemotherapy (nab-paclitaxel or gemcitabine/carboplatin) in patients with

metastatic TNBC [4].
Primary Endpoint: Safety and tolerability.

Key Biomarker Analysis: Serial monitoring of Circulating Tumor Cells (CTCs) and CTC clusters.
CTC clusters are known to be up to 100 times more efficient at seeding metastases than single

CTCs, and their reduction is a significant pharmacodynamic marker [3].
Patient Case Findings: The reported expanded-access case showed a rapid and deep tumor

regression, corroborating the preclinical rationale that the combination can effectively reverse
resistance and suppress disease progression [4].
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The following diagram synthesizes the proposed mechanism by which paxalisib and pembrolizumab work

synergistically to combat TNBC, based on the cited research.
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Diagram: Proposed Synergistic Mechanism of Paxalisib and Pembrolizumab in TNBC. The diagram

illustrates how paxalisib targets the PI3K/mTOR pathway and EZH2 function to reduce metastasis and
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remodel the tumor microenvironment, while pembrolizumab blocks the PD-1 pathway to reactivate T-cells.

Their combined action promotes an effective anti-tumor immune response.

Paxalisib and Pembrolizumab Profiles

Paxalisib: An orally available, brain-penetrant small-molecule inhibitor that dually targets Class I
PI3K and mTORC1/2. Its Ki values are in the low nanomolar range (e.g., 2 nM for PI3Kα, 70 nM for

mTOR) [5]. This dual inhibition is thought to be necessary to overcome compensatory pathways and
suppress aggressive cancer phenotypes effectively [3] [6].

Pembrolizumab (KEYTRUDA): A humanized monoclonal IgG4 antibody that binds to the PD-1
receptor on T-cells, blocking interaction with its ligands (PD-L1/PD-L2). This helps to restore
endogenous anti-tumor T-cell activity [7] [8].

Future Directions and Considerations

The ongoing Phase 1b clinical trial (ACTRN12624001340527) will continue to evaluate the safety,

tolerability, and pharmacodynamic markers of the paxalisib-pembrolizumab-chemotherapy combination in a

broader patient population [4]. Longer-term endpoints, such as radiographic response and progression-free

survival, are awaited to fully validate the durability of these early, promising signals [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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